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Compound of Interest

Compound Name: EGO01377 dihydrochloride

Cat. No.: B8117631

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
the handling of EG01377 dihydrochloride, a potent and selective inhibitor of neuropilin-1
(NRP1). Adherence to these protocols is critical to mitigate risks and ensure the integrity of
your research.

EGO01377 dihydrochloride is a valuable tool in antiangiogenic, antimigratory, and antitumor
research.[1][2] However, as with any active pharmaceutical ingredient (API), its handling
requires a thorough understanding of its properties and the implementation of rigorous safety
measures. While a comprehensive toxicological profile for EG01377 dihydrochloride is not
fully established, preliminary information suggests it should be handled as a corrosive and
harmful substance.[3] Therefore, a cautious and proactive approach to safety is essential.

Chemical and Physical Properties

A clear understanding of the physical and chemical properties of EG01377 dihydrochloride is
the foundation of safe handling.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b8117631?utm_src=pdf-interest
https://www.benchchem.com/product/b8117631?utm_src=pdf-body
https://www.benchchem.com/product/b8117631?utm_src=pdf-body
https://www.medchemexpress.com/eg01377-dihydrochloride.html
https://file.medchemexpress.com/batch_PDF/HY-112151A/EG01377-dihydrochloride-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b8117631?utm_src=pdf-body
https://datasheets.scbt.com/sc-320071.pdf
https://www.benchchem.com/product/b8117631?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8117631?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Property Value Source

Molecular Formula C26H32Cl2N606S2 [2][4]

Molecular Weight 659.60 g/mol [2][4]

Appearance Solid MedChemExpress
Purity 98.98% [1]

Storage and Stability

Proper storage is crucial to maintain the integrity and stability of EG01377 dihydrochloride.

Condition Duration Source
Stored under nitrogen,

-80°C 6 months ) [1]
away from moisture.
Stored under nitrogen,

-20°C 1 month [1]

away from moisture.

Operational Plan: From Receipt to Disposal

A systematic approach to handling EG01377 dihydrochloride minimizes the risk of exposure

and contamination.

Receiving and Inspection

» Upon receipt, visually inspect the container for any signs of damage or leakage.

 Verify that the product name and CAS number (2749438-61-5) on the label match your

order.

e Log the receipt of the compound in your chemical inventory system.

Personal Protective Equipment (PPE)
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Given the corrosive and potentially harmful nature of EG01377 dihydrochloride, a
comprehensive suite of PPE is mandatory.

PPE Category Specification Rationale
) Chemical-resistant gloves )
Hand Protection o To prevent skin contact.
(e.g., nitrile).
] Safety goggles or a face To protect eyes from dust
Eye Protection _ _
shield. particles and splashes.
] A lab coat or chemical- To prevent contamination of
Body Protection ) ] ]
resistant suit. personal clothing.

Use in a well-ventilated area. A
) ) respirator may be necessary To prevent inhalation of the
Respiratory Protection ) o
for handling large quantities or ~ powdered compound.

if dust is generated.

Weighing and Aliquoting

 All handling of the solid compound should be performed in a certified chemical fume hood or
a glove box to prevent inhalation of dust.

o Use dedicated spatulas and weighing boats.

o Clean all equipment thoroughly after use.

Solution Preparation
e EG01377 dihydrochloride is soluble in DMSO.[2]

e When preparing stock solutions, add the solvent to the solid slowly to avoid splashing.

e For in vivo studies, specific solvent systems are recommended, such as a mixture of DMSO,
PEG300, Tween-80, and saline.[1]

Experimental Use

o Clearly label all solutions containing EG01377 dihydrochloride.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b8117631?utm_src=pdf-body
https://www.benchchem.com/product/b8117631?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-112151A/EG01377-dihydrochloride-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/eg01377-dihydrochloride.html
https://www.benchchem.com/product/b8117631?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8117631?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

e When conducting experiments, ensure that all procedures are performed in a designated

and well-ventilated area.

» Avoid generating aerosols.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

Exposure Route

First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.[3]

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated

clothing and shoes. Seek medical attention.[3]

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

Inhalation o S )
respiration. If breathing is difficult, give oxygen.
Seek medical attention.[3][5]
Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion

mouth with water. Seek immediate medical

attention.[3]

In case of a spill:

Evacuate the area.

Wear appropriate PPE, including respiratory protection.
Cover the spill with an inert absorbent material.

Carefully sweep up the material and place it in a sealed, labeled container for disposal.

© 2025 BenchChem. All rights reserved.

4/8 Tech Support


https://datasheets.scbt.com/sc-320071.pdf
https://datasheets.scbt.com/sc-320071.pdf
https://datasheets.scbt.com/sc-320071.pdf
https://www.cdc.gov/niosh/npg/firstaid.html
https://datasheets.scbt.com/sc-320071.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8117631?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Clean the spill area with a suitable decontamination solution.

Disposal Plan

All waste containing EG01377 dihydrochloride must be treated as hazardous chemical waste.

e Solid Waste: Collect unused powder, contaminated weighing boats, and contaminated PPE
in a dedicated, sealed, and clearly labeled hazardous waste container.

» Liquid Waste: Collect all solutions containing EG01377 dihydrochloride in a separate,
sealed, and clearly labeled hazardous waste container.

» Disposal: Arrange for the disposal of all hazardous waste through your institution's
environmental health and safety (EHS) office or a licensed hazardous waste disposal
company. Do not dispose of this chemical down the drain or in the regular trash.

Safe Handling Workflow

The following diagram outlines the key steps for the safe handling of EG01377
dihydrochloride.
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Safe Handling Workflow for EG01377 Dihydrochloride

By adhering to these guidelines, researchers can confidently and safely utilize EG01377
dihydrochloride in their work, fostering a culture of safety and scientific excellence.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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